Cas no 1170396-24-3 (N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 1170396-24-3
• MF: C₂₂H₃₀N₂O₄S
• MW: 418.549604892731
• CID: 6152885
• PubChem ID: 44026770
• Update Time: 2025-07-23

N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide
• 4-isobutoxy-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
• 1170396-24-3
• N-[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide
• F2295-0077
• AKOS024637108
• N-[1-(2-methoxyethyl)-3,4-dihydro-2H-quinolin-7-yl]-4-(2-methylpropoxy)benzenesulfonamide

• Inchi： 1S/C22H30N2O4S/c1-17(2)16-28-20-8-10-21(11-9-20)29(25,26)23-19-7-6-18-5-4-12-24(13-14-27-3)22(18)15-19/h6-11,15,17,23H,4-5,12-14,16H2,1-3H3
• InChI Key： LNNRFDHHWGSUDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(C)C)(NC1C=CC2=C(C=1)N(CCOC)CCC2)(=O)=O

Computed Properties

• Exact Mass: 418.19262862g/mol
• Monoisotopic Mass: 418.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide

Recent Advances in the Study of N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS: 1170396-24-3)

The compound N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS: 1170396-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for further research and development.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. Preliminary data from in vitro and in vivo studies suggest that N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide exhibits high affinity and specificity for its target, leading to potent inhibition of pathological processes. These findings are supported by structural analyses, which highlight the compound's unique binding interactions with the active sites of target proteins.

In addition to its inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its potential for oral administration. Furthermore, the compound has shown a favorable safety profile in preclinical models, with minimal off-target effects and low toxicity at therapeutic doses. These attributes position it as a strong candidate for further clinical development.

Another notable aspect of recent research is the exploration of structural analogs and derivatives of N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide. By modifying specific functional groups, researchers aim to enhance its potency, selectivity, and bioavailability. These efforts have yielded several promising candidates, which are currently under evaluation in advanced preclinical studies.

Looking ahead, the continued investigation of N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide and its derivatives holds great promise for the development of novel therapeutics. Future studies are expected to focus on optimizing its pharmacological properties, elucidating its full spectrum of biological activities, and advancing it through clinical trials. The compound's unique chemical structure and demonstrated efficacy make it a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine.